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Introduction
Sargenti paste, also known as N2, is a paraformaldehyde-containing root canal sealer that has

been the subject of considerable debate within the dental community. Developed by Dr. Angelo

Sargenti in the 1950s, its formulation was intended to simplify endodontic treatment.

Proponents laud its ease of use and long-term success rates, while critics raise concerns about

the cytotoxicity and potential for irreversible tissue damage associated with its key ingredient,

paraformaldehyde.[1] This technical guide provides a comprehensive overview of the chemical

composition and physicochemical properties of Sargenti paste (N2), offering a scientific

foundation for researchers and professionals involved in the development and evaluation of

endodontic materials.

Chemical Composition
Sargenti paste (N2) is a zinc oxide-eugenol based cement, distinguished by the inclusion of

paraformaldehyde. It is typically supplied as a powder and a liquid which are mixed to form the

final paste. While formulations have varied, a commonly cited composition is detailed below.

Quantitative Composition of N2 Paste
The following tables summarize the quantitative composition of the powder and liquid

components of a common formulation of N2 paste.
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Table 1: Powder Composition

Component Percentage by Weight (%) Function

Zinc Oxide 64.50
Primary filler, antiseptic

properties

Bismuth Nitrate 14.90
Radiopacifier, increases

adhesion

Bismuth Carbonate 9.93
Radiopacifier, increases

adhesion

Paraformaldehyde 5.71
Antimicrobial agent, tissue

fixation

Titanium Oxide 4.67 Radiopacifier

Zinc Stearate 0.074 Plasticizer

Ferric Oxide 0.040 Pigment

Source: Studio Dentistico Venuti, 2012[2]

Table 2: Liquid Composition

Component Percentage by Weight (%) Function

Eugenol 77.0

Antiseptic, reacts with zinc

oxide to form the cement

matrix

Peanut Oil 20.0 Plasticizer, vehicle

Rose Oil 1.8 Fragrance

Lavender Oil 1.2 Fragrance

Source: Studio Dentistico Venuti, 2012[2]
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Upon mixing the powder and liquid, the concentration of paraformaldehyde in the freshly mixed

paste is approximately 3-4%.[1][2] It is this component that is central to both the intended

antimicrobial efficacy and the controversy surrounding the material's safety.

Physicochemical Properties
The clinical performance of a root canal sealer is dictated by its physical and chemical

properties. These properties are often evaluated based on international standards, primarily

ISO 6876 for dental root canal sealing materials.[3][4][5]

Table 3: Summary of Physicochemical Properties of Sargenti Paste (N2)

Property Typical Value/Range ISO 6876 Requirement

Setting Time Varies; can be slow

Not specified, but must be

consistent with manufacturer's

statement

Flow Data not consistently reported ≥ 17 mm

Solubility Low < 3%

Radiopacity High ≥ 3 mm Al equivalent

Experimental Protocols
Detailed methodologies for evaluating the key properties of root canal sealers are outlined in

ISO 6876.[3][4][5] A summary of these protocols is provided below.

1. Setting Time:

Methodology: A Gillmore-type needle with a specific weight and flat-end diameter is used.

The paste is mixed and placed in a mold. The needle is vertically applied to the surface of

the material. The setting time is the period from the end of mixing until the needle fails to

produce a complete circular indentation. The test is conducted in a controlled environment of

37°C and at least 95% relative humidity.

2. Flow:
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Methodology: A specified volume of the mixed sealer is placed on a glass plate. A second

glass plate and a weight are placed on top of the material for a defined period. The flow is

determined by measuring the average diameter of the resulting disc of material.

3. Solubility:

Methodology: A set sample of the sealer of specified dimensions is prepared and weighed.

The sample is then immersed in distilled water for a specified period. After immersion, the

sample is dried and reweighed. The solubility is calculated as the percentage of weight loss.

4. Radiopacity:

Methodology: A disc of the set sealer with a thickness of 1 mm is radiographed alongside an

aluminum step-wedge of varying thicknesses. The optical density of the sealer is compared

to that of the aluminum step-wedge to determine the equivalent thickness of aluminum that

provides the same degree of radiopacity.

Biological Properties
The biological properties of Sargenti paste, particularly its cytotoxicity, genotoxicity, and

antimicrobial activity, are of primary interest to researchers and clinicians.

Cytotoxicity
The presence of paraformaldehyde and eugenol contributes to the cytotoxicity of Sargenti

paste.[2] In vitro studies have consistently demonstrated that paraformaldehyde-containing

sealers exhibit a high degree of cytotoxicity, causing cell death in various cell lines.[6][7] The

mechanism of cytotoxicity is primarily attributed to the release of formaldehyde, which is a

potent cytotoxic agent that can cause irreversible damage to connective tissue and bone.[1]

Genotoxicity
Genotoxicity, the ability of a substance to damage DNA, is a significant concern for materials

intended for long-term implantation in the body. Studies have indicated that materials that

release formaldehyde can be genotoxic.[6] However, some research suggests that at the

concentrations found in set N2 cement, the mutagenic potential may be low.[2]
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Antimicrobial Properties
The inclusion of paraformaldehyde and eugenol provides Sargenti paste with potent

antimicrobial properties.[8][9] Formaldehyde is a broad-spectrum bactericidal agent effective

against a wide range of microorganisms.[9] This antimicrobial activity is intended to disinfect

the root canal system and eliminate any remaining bacteria after mechanical instrumentation.

Logical Relationships and Experimental Workflows
The evaluation of a root canal sealer's properties follows a logical progression from its chemical

composition to its biological effects.

Caption: Logical workflow from composition to clinical performance of N2 paste.

The following diagram illustrates a typical experimental workflow for assessing the cytotoxicity

of a root canal sealer according to ISO standards.

Caption: Experimental workflow for in vitro cytotoxicity testing of endodontic sealers.

Conclusion
Sargenti paste (N2) possesses a unique chemical composition that imparts both potent

antimicrobial properties and significant cytotoxic potential. Its physicochemical characteristics,

such as radiopacity and solubility, are generally in line with the requirements for root canal

sealers. However, the presence of paraformaldehyde remains a critical point of contention. For

researchers and drug development professionals, understanding the intricate relationship

between the chemical composition of N2 and its biological effects is paramount for the

development of safer and more effective endodontic materials. Future research should focus

on developing materials that can replicate the antimicrobial efficacy of paraformaldehyde

without its associated cytotoxicity and genotoxicity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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